Cas no 1795275-25-0 (2-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic acid)

2-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic acid structure
1795275-25-0 structure
Product Name:2-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic acid
CAS No:1795275-25-0
MF:C5H6BrN3O2
MW:220.024039745331
MDL:MFCD28962884
CID:4705332
PubChem ID:86208009
Update Time:2023-08-15

2-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-1H-1,2,4-triazol-1-yl)propanoic acid
    • STL415425
    • FCH3038840
    • 2-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic acid
    • MDL: MFCD28962884
    • Inchi: 1S/C5H6BrN3O2/c1-3(4(10)11)9-2-7-5(6)8-9/h2-3H,1H3,(H,10,11)
    • InChI Key: RWNNQUUYBYDIHO-UHFFFAOYSA-N
    • SMILES: BrC1N=CN(C(C(=O)O)C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Topological Polar Surface Area: 68

2-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic acid Pricemore >>

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